Cas no 1805302-62-8 (2-Amino-4-(difluoromethyl)-5-(trifluoromethyl)pyridine)

• Product Name: 2-Amino-4-(difluoromethyl)-5-(trifluoromethyl)pyridine
• CAS No: 1805302-62-8
• MF: C₇H₅F₅N₂
• MW: 212.120018720627
• CID: 4846034
• Update Time: 2025-06-07

2-Amino-4-(difluoromethyl)-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-4-(difluoromethyl)-5-(trifluoromethyl)pyridine

• Inchi： 1S/C7H5F5N2/c8-6(9)3-1-5(13)14-2-4(3)7(10,11)12/h1-2,6H,(H2,13,14)
• InChI Key： OKMJVCCKOBVUAJ-UHFFFAOYSA-N
• SMILES： FC(C1C=C(N)N=CC=1C(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 193
• XLogP3: 2
• Topological Polar Surface Area: 38.9

Additional information on 2-Amino-4-(difluoromethyl)-5-(trifluoromethyl)pyridine

Research Brief on 2-Amino-4-(difluoromethyl)-5-(trifluoromethyl)pyridine (CAS: 1805302-62-8)

2-Amino-4-(difluoromethyl)-5-(trifluoromethyl)pyridine (CAS: 1805302-62-8) is a fluorinated pyridine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential applications in drug discovery. This compound, characterized by its trifluoromethyl and difluoromethyl substituents, serves as a versatile building block for the synthesis of biologically active molecules. Recent studies have explored its utility in the development of novel pharmaceuticals, particularly in the areas of kinase inhibitors and agrochemicals.

Recent research has focused on the synthesis and functionalization of 2-Amino-4-(difluoromethyl)-5-(trifluoromethyl)pyridine to enhance its reactivity and selectivity. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its efficacy as a key intermediate in the synthesis of potent kinase inhibitors targeting cancer-related pathways. The compound's fluorine-rich structure contributes to improved metabolic stability and binding affinity, making it a promising candidate for further optimization.

In addition to its pharmaceutical applications, 2-Amino-4-(difluoromethyl)-5-(trifluoromethyl)pyridine has also been investigated for its potential in agrochemical development. A 2022 study in the European Journal of Organic Chemistry highlighted its role in the synthesis of novel herbicides with enhanced selectivity and environmental compatibility. The presence of fluorine atoms in the molecule was found to significantly influence its interaction with target enzymes in weeds, leading to improved herbicidal activity.

Mechanistic studies have further elucidated the compound's mode of action. Nuclear magnetic resonance (NMR) and X-ray crystallography analyses revealed that the trifluoromethyl and difluoromethyl groups play a critical role in stabilizing molecular conformations and facilitating interactions with biological targets. These findings underscore the importance of fluorine substitution in the design of high-performance chemical entities.

Despite its promising attributes, challenges remain in the large-scale synthesis and purification of 2-Amino-4-(difluoromethyl)-5-(trifluoromethyl)pyridine. Recent advancements in flow chemistry and catalytic fluorination techniques, as reported in a 2023 ACS Catalysis paper, have addressed some of these issues by improving yield and reducing byproduct formation. These innovations are expected to accelerate the compound's adoption in industrial applications.

In conclusion, 2-Amino-4-(difluoromethyl)-5-(trifluoromethyl)pyridine (CAS: 1805302-62-8) represents a valuable scaffold in both pharmaceutical and agrochemical research. Its unique fluorine-rich structure offers distinct advantages in terms of biological activity and stability, positioning it as a key player in the development of next-generation therapeutics and crop protection agents. Future research should focus on expanding its synthetic utility and exploring new biological targets to fully realize its potential.